2-Chloro-1-spiro[1,3-benzodioxole-2,3'-pyrrolidine]-1'-ylpropan-1-one

• IUPAC Name: 2-chloro-1-spiro[1,3-benzodioxole-2,3'-pyrrolidine]-1'-ylpropan-1-one
• InChI: InChI=1S/C13H14ClNO3/c1-9(14)12(16)15-7-6-13(8-15)17-10-4-2-3-5-11(10)18-13/h2-5,9H,6-8H2,1H3
• InChI Key: SJKGBEXQQBGGCS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC2(C1)OC3=CC=CC=C3O2)Cl
• Molecular Formula: C13H14ClNO3
• Molecular Weight: 267.71 g/mol

Description

The compound “2-Chloro-1-spiro[1,3-benzodioxole-2,3’-pyrrolidine]-1’-ylpropan-1-one” is a complex organic molecule. It contains a spiro[1,3-benzodioxole-2,3’-pyrrolidine] moiety, which is a type of spirocyclic compound. Spirocyclic compounds are characterized by having two rings sharing the same atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a spirocyclic system, which includes a five-membered pyrrolidine ring and a benzodioxole ring. The spirocyclic system contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in the molecule. For instance, the pyrrolidine ring could undergo various reactions such as ring-opening, substitution, or addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For instance, the presence of a spirocyclic system could influence its conformational stability, solubility, and other properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s intended for use as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for the study of this compound could include further exploration of its synthesis, reactivity, and potential applications. For instance, it could be studied for potential use in drug discovery, given the interest in spirocyclic compounds in medicinal chemistry.